![molecular formula C14H13N3O3 B2438037 5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide CAS No. 1428367-19-4](/img/structure/B2438037.png)
5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its density, boiling point, vapor pressure, etc. While specific properties for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” are not available, similar compounds have been analyzed for their properties .Scientific Research Applications
Antimicrobial Applications
A study on related compounds demonstrated potential antimicrobial properties, indicating that modifications to the isoquinoline structure could yield compounds with significant activity against a range of bacterial and fungal pathogens (Desai, Dodiya, & Shihora, 2011).
Antitumor Activity
The synthesis and study of isoquinoline carboxamide derivatives revealed promising antitumor activities. These compounds, when evaluated in various cancer cell lines, exhibited cytotoxic effects, highlighting the potential of isoquinoline derivatives in cancer therapy (Deady, Rodemann, Finlay, Baguley, & Denny, 2000).
Enzyme Activation
Research on the auxiliary-directed Pd-catalyzed γ-C(sp(3))-H bond activation of α-aminobutanoic acid derivatives using isoxazole-3-carboxamide derivatives has shown efficient arylation and alkylation, leading to the synthesis of γ-substituted non-natural amino acids. This demonstrates the utility of isoxazole carboxamide derivatives in facilitating complex organic transformations (Pasunooti, Banerjee, Yap, Jiang, & Liu, 2015).
Novel Synthetic Methods
Innovative synthetic methods utilizing tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline derivatives have been developed for creating new compounds with potential pharmacological activities. This highlights the versatility of isoxazole-4-carboxamide derivatives in synthesizing heterocyclic compounds (Zaki, Radwan, & El-Dean, 2017).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems. While the specific mechanism of action for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” is not mentioned in the literature, similar compounds have shown various biological activities .
Safety and Hazards
The safety and hazards of a compound refer to its potential risks and precautions needed during handling. While specific safety data for “5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide” is not available, similar compounds have been analyzed for their safety and hazards .
properties
IUPAC Name |
5-methyl-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3/c1-8-12(7-16-20-8)14(19)17-10-3-2-9-4-5-15-13(18)11(9)6-10/h2-3,6-7H,4-5H2,1H3,(H,15,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHOBPSVDBJWOQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NC2=CC3=C(CCNC3=O)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)isoxazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.